Cas no 2361747-02-4 (Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride)
Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride
- Z3727503115
- 2361747-02-4
- EN300-7431419
- rac-tert-butylN-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamatehydrochloride
- 2361609-34-7
- rac-tert-butyl N-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamate hydrochloride
-
- Inchi: 1S/C11H21FN2O2.ClH/c1-10(2,3)16-9(15)14-7-11(12)5-4-8(13)6-11;/h8H,4-7,13H2,1-3H3,(H,14,15);1H/t8-,11+;/m0./s1
- InChI Key: TWHYVBMVEBYSQS-IBYXRORRSA-N
- SMILES: Cl.F[C@]1(CNC(=O)OC(C)(C)C)CC[C@@H](C1)N
Computed Properties
- Exact Mass: 268.1353838g/mol
- Monoisotopic Mass: 268.1353838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4Ų
Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR028L4N-50mg |
rac-tert-butylN-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamatehydrochloride |
2361747-02-4 | 95% | 50mg |
$498.00 | 2025-02-16 | |
| Aaron | AR028L4N-100mg |
rac-tert-butylN-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamatehydrochloride |
2361747-02-4 | 95% | 100mg |
$734.00 | 2025-02-16 | |
| Aaron | AR028L4N-250mg |
rac-tert-butylN-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamatehydrochloride |
2361747-02-4 | 95% | 250mg |
$1036.00 | 2025-02-16 | |
| Aaron | AR028L4N-500mg |
rac-tert-butylN-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamatehydrochloride |
2361747-02-4 | 95% | 500mg |
$1618.00 | 2025-02-16 | |
| Aaron | AR028L4N-1g |
rac-tert-butylN-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamatehydrochloride |
2361747-02-4 | 95% | 1g |
$2067.00 | 2025-02-16 | |
| Aaron | AR028L4N-2.5g |
rac-tert-butylN-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamatehydrochloride |
2361747-02-4 | 95% | 2.5g |
$4029.00 | 2025-02-16 | |
| Aaron | AR028L4N-5g |
rac-tert-butylN-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamatehydrochloride |
2361747-02-4 | 95% | 5g |
$5950.00 | 2025-02-16 | |
| Aaron | AR028L4N-10g |
rac-tert-butylN-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamatehydrochloride |
2361747-02-4 | 95% | 10g |
$8812.00 | 2023-12-15 | |
| Enamine | EN300-7431419-0.05g |
rac-tert-butyl N-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamate hydrochloride |
2361747-02-4 | 95.0% | 0.05g |
$344.0 | 2025-03-11 | |
| Enamine | EN300-7431419-0.1g |
rac-tert-butyl N-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamate hydrochloride |
2361747-02-4 | 95.0% | 0.1g |
$515.0 | 2025-03-11 |
Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride
Compound Introduction: Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride (CAS No. 2361747-02-4)
Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride, identified by its CAS number 2361747-02-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.
The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a tert-butyl group, an amine moiety, and a fluorocyclopentyl ring. The presence of these features contributes to its unique chemical properties and biological interactions. Specifically, the fluorocyclopentyl moiety is known to enhance the metabolic stability and binding affinity of the molecule, which are critical factors in drug design.
In recent years, there has been a growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved bioavailability, prolonged half-life, and enhanced efficacy. This compound exemplifies the potential benefits of fluorine chemistry in medicinal chemistry.
One of the most compelling aspects of Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride is its structural similarity to known bioactive molecules. The stereochemistry of the cyclopentyl ring, specifically the (1R,3S) configuration, plays a crucial role in determining its biological activity. This stereochemical arrangement has been shown to influence binding interactions with biological targets, making it a key focus in structure-activity relationship (SAR) studies.
Current research in this area has highlighted the potential of this compound as a lead molecule for the development of new drugs. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary studies suggest that modifications to the amine moiety can enhance binding affinity to specific protein targets, which could lead to more effective therapeutic outcomes.
The hydrochloride salt form of this compound improves its solubility and stability, which are essential properties for pharmaceutical applications. Solubility is particularly important for drug formulation, as it affects bioavailability and pharmacokinetic behavior. The hydrochloride salt also enhances the compound's shelf life, making it more suitable for industrial and research purposes.
Advances in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling techniques have been used to simulate interactions between Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride and biological targets. These simulations have provided valuable insights into the mechanisms by which this compound exerts its effects, guiding further optimization efforts.
In vitro studies have been instrumental in evaluating the potential therapeutic applications of this compound. These studies have revealed that it exhibits significant inhibitory activity against certain enzymes associated with inflammatory and metabolic disorders. The ability to modulate these enzymes could make this compound a valuable candidate for treating conditions such as diabetes and arthritis.
The synthesis of Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as chiral resolution and asymmetric synthesis have been particularly useful in obtaining the desired stereochemical configuration.
The role of fluorine chemistry in enhancing drug properties cannot be overstated. The presence of fluorine atoms in pharmaceutical molecules often leads to improved metabolic stability and reduced susceptibility to degradation by enzymatic processes. This has significant implications for drug design, as it allows for the development of more potent and long-lasting therapeutic agents.
Future research directions for Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride include exploring its potential in combination therapies and investigating its mechanism of action at a molecular level. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects, which can be particularly effective in treating complex diseases.
The development of new drugs is a complex process that requires extensive research and collaboration among scientists from various disciplines. Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride represents an exciting example of how innovative chemical design can lead to breakthroughs in medicine.
2361747-02-4 (Tert-butyl N-[[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl]carbamate;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)